

"Nor Mianserin Hydrochloride" receptor binding profile

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Nor Mianserin Hydrochloride*

CAS No.: 76134-77-5

Cat. No.: B128112

[Get Quote](#)

An In-depth Technical Guide to the Receptor Binding Profile of Nor-Mianserin Hydrochloride

Abstract

This guide provides a detailed technical examination of the receptor binding profile of Nor-Mianserin Hydrochloride, the principal active N-desmethyl metabolite of the tetracyclic antidepressant, Mianserin. As the in vivo pharmacological activity of Mianserin is a composite of the parent compound and its metabolites, understanding the specific contributions of Nor-Mianserin is critical for researchers in neuropharmacology and drug development. This document synthesizes available data on the receptor affinities and functional activities of both Mianserin and Nor-Mianserin, details the gold-standard methodologies used for their characterization, and visualizes the key signaling pathways involved. We will delve into the compound's complex polypharmacology, highlighting its distinct profile which combines potent monoamine reuptake inhibition with broad receptor antagonism.

Introduction: The Pharmacology of Mianserin and its Active Metabolite, Nor-Mianserin

Mianserin is a well-established tetracyclic antidepressant with a complex pharmacological profile that deviates significantly from typical selective serotonin reuptake inhibitors (SSRIs) or tricyclic antidepressants (TCAs).^[1] Its therapeutic effects, including antidepressant and anxiolytic actions, are accompanied by a notable sedative effect.^[2] Mianserin is metabolized in the liver, primarily via N-demethylation and aromatic hydroxylation, leading to the formation of several metabolites.^{[1][3]}

Among these, Nor-Mianserin (N-desmethylmianserin) is a primary and pharmacologically active metabolite.^{[2][4]} It is consistently detected in human plasma following Mianserin administration, reaching concentrations of approximately one-third that of the parent compound.^{[2][4]} Critically, Nor-Mianserin possesses a distinct pharmacological profile that complements and, in some aspects, diverges from Mianserin, particularly concerning neurotransmitter reuptake inhibition.^{[5][6]} Therefore, a comprehensive understanding of Mianserin's mechanism of action necessitates a detailed analysis of both the parent drug and its key metabolites. This guide will first establish the foundational receptor binding profile of Mianserin before focusing on the specific and unique contributions of Nor-Mianserin.

Comprehensive Receptor Binding Profile of the Parent Compound: Mianserin

Mianserin's activity is characterized by its broad-spectrum antagonism at several key G-protein coupled receptors (GPCRs) and a notable lack of affinity for muscarinic acetylcholine receptors, which spares it from many of the anticholinergic side effects associated with TCAs.^{[1][7]} The drug is administered as a racemic mixture, and its enantiomers, S-(+)-Mianserin and R-(-)-Mianserin, exhibit stereospecificity in their receptor interactions.^[8] The S-(+)-enantiomer is largely responsible for the antidepressant-like activity.^{[2][4]}

The table below summarizes the receptor binding affinities for Mianserin. The affinity is expressed as pKi, which is the negative logarithm of the Ki (inhibition constant). A higher pKi value indicates a stronger binding affinity.

Receptor Family	Receptor Subtype	Mianserin (Racemate) pKi	S-(+)-Mianserin pKi	R-(-)-Mianserin pKi	Predominant Effect of Blockade
Histaminergic	H ₁	8.75[9]	High	High	Sedation, Weight Gain[1]
Serotonergic	5-HT _{2A}	9.4 (as 5-HT ₂)[9]	More Potent[8]	Less Potent[8]	Antidepressant, Anxiolytic, Improved Sleep[1]
5-HT _{2C}	High	More Potent[8]	Less Potent[8]	Anxiolytic, Antidepressant[1][10]	
5-HT ₃	Moderate	6.95[8]	8.46[8]	Antiemetic, Anxiolytic[8]	
Adrenergic	α ₁	7.1[9]	More Potent[8]	Less Potent[8]	Postural Hypotension, Dizziness[8]
α ₂	7.0[9]	More Potent[8]	Less Potent[8]	Antidepressant (via increased NE release)[1][6]	
Opioidergic	κ (Kappa)	~5.8 (Ki=1.7μM)[1]	N/A	N/A	Partial Agonist Activity[1][11]

The Distinct Pharmacology of Nor-Mianserin Hydrochloride

While the parent compound Mianserin acts primarily as a receptor antagonist, its N-desmethyl metabolite, Nor-Mianserin, introduces a distinct and crucial mechanism of action: inhibition of

monoamine reuptake. This property is largely absent in Mianserin itself, which is a very weak inhibitor of noradrenaline (norepinephrine, NE) and serotonin (5-HT) uptake.[11][12]

Key Pharmacological Properties of Nor-Mianserin:

- **Noradrenaline (NE) Reuptake Inhibition:** Nor-Mianserin is an effective inhibitor of the noradrenaline transporter (NET).[6] This action increases the synaptic concentration and duration of NE, contributing directly to the antidepressant effect. This activity is shared with the S(+)-enantiomer of the parent compound but is a defining characteristic of the metabolite.[6]
- **Serotonin (5-HT) Reuptake Inhibition:** Notably, studies have shown that within a series of Mianserin analogues, significant 5-HT reuptake inhibitory activity was found only in Nor-Mianserin (desmethylnianserin).[5] This blockade of the serotonin transporter (SERT) is a classic antidepressant mechanism.
- **α_2 -Adrenoceptor Antagonism:** Nor-Mianserin retains some activity as an antagonist of presynaptic α_2 -adrenergic autoreceptors, which contributes to enhanced NE release. However, evidence suggests that N-demethylation generally reduces the potency of this α_2 -blockade compared to the parent Mianserin molecule.[5][6]

In essence, the metabolic conversion of Mianserin to Nor-Mianserin transforms a broad-spectrum receptor antagonist into a dual-action compound that also functions as a serotonin-norepinephrine reuptake inhibitor (SNRI).[5][6][13] This dual pharmacology—receptor blockade from the parent drug and reuptake inhibition from the metabolite—underpins the unique therapeutic profile of Mianserin.


Key Signaling Pathways and Mechanisms of Action

The multifaceted effects of Mianserin and Nor-Mianserin can be visualized through their impact on distinct neuronal signaling pathways.

α_2 -Adrenergic Autoreceptor Antagonism

Both Mianserin and, to a lesser extent, Nor-Mianserin block the presynaptic α_2 -autoreceptor on noradrenergic neurons. This receptor normally functions as a negative feedback switch; when activated by norepinephrine in the synapse, it inhibits further norepinephrine release. By

antagonizing this receptor, Mianserin effectively "cuts the brakes," leading to a sustained increase in the firing rate of noradrenergic neurons and enhanced norepinephrine release.^[7]
^[14]




[Click to download full resolution via product page](#)

Mechanism of Noradrenergic Enhancement.

Postsynaptic 5-HT_{2A} and H₁ Receptor Blockade

Mianserin is a potent antagonist at postsynaptic 5-HT_{2A} and H₁ receptors. Both of these are Gq-coupled receptors that, upon activation by their respective endogenous ligands (serotonin and histamine), initiate the phospholipase C (PLC) signaling cascade. This leads to the generation of inositol trisphosphate (IP₃) and diacylglycerol (DAG), ultimately increasing intracellular calcium and activating Protein Kinase C (PKC). By blocking these receptors, Mianserin prevents this downstream signaling, which is thought to contribute to its antidepressant, anxiolytic, and sedative properties.^[1]^[10]



[Click to download full resolution via product page](#)

Postsynaptic Gq-Coupled Receptor Antagonism.

Methodology Deep Dive: Competitive Radioligand Binding Assay

To determine the binding affinity (K_i) of a test compound like Nor-Mianserin, the gold-standard method is the competitive radioligand binding assay.^[15] This technique measures the ability of an unlabeled compound (the "competitor," e.g., Nor-Mianserin) to displace a radiolabeled ligand from its target receptor.

Experimental Workflow Diagram



[Click to download full resolution via product page](#)

Workflow for a Competitive Radioligand Binding Assay.

Step-by-Step Protocol

This protocol provides a self-validating framework for determining the K_i of Nor-Mianserin at a specific monoamine receptor (e.g., 5-HT_{2A}).

- Membrane Preparation:
 - Homogenize tissue or cultured cells expressing the receptor of interest in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl₂, with protease inhibitors).
 - Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove large debris.
 - Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g for 10 min at 4°C) to pellet the cell membranes.
 - Wash the pellet by resuspending it in fresh buffer and repeating the high-speed centrifugation.
 - Resuspend the final pellet in a buffer containing a cryoprotectant (e.g., 10% sucrose), aliquot, and store at -80°C.
 - Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.
- Assay Setup (96-well plate format):
 - Thaw the membrane preparation on the day of the assay and resuspend it in the final assay binding buffer (e.g., 50 mM Tris, 5 mM MgCl₂, pH 7.4).
 - To each well, add the following components to a final volume of 250 µL:
 - 150 µL of the membrane preparation (e.g., 10-50 µg protein).
 - 50 µL of the test compound (Nor-Mianserin) at various concentrations (typically a 10-point serial dilution, in triplicate). Include wells for "total binding" (buffer only) and "non-specific binding" (a high concentration of a known competing ligand).

- 50 μ L of the radioligand (e.g., [3 H]ketanserin for 5-HT_{2A} receptors) at a fixed concentration, typically near its K_d value.
- Incubation:
 - Incubate the plate with gentle agitation for a defined period to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C). The optimal time and temperature must be determined empirically for each receptor system.
- Filtration and Separation:
 - Terminate the incubation by rapid vacuum filtration through a glass fiber filter (e.g., GF/C), which traps the membranes with the bound radioligand.
 - Quickly wash the filters multiple times (e.g., 4 washes) with ice-cold wash buffer to remove any unbound radioligand.
- Quantification:
 - Dry the filters and place them in scintillation vials or a compatible filter plate.
 - Add a scintillation cocktail.
 - Count the radioactivity (in counts per minute, CPM) using a scintillation counter.
- Data Analysis:
 - Calculate the specific binding for each concentration: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).
 - Plot the percentage of specific binding against the logarithm of the competitor (Nor-Mianserin) concentration.
 - Fit the data using a non-linear regression model (sigmoidal dose-response curve) to determine the IC₅₀ value—the concentration of Nor-Mianserin that inhibits 50% of the specific radioligand binding.
 - Convert the IC₅₀ to the inhibition constant (K_i) using the Cheng-Prusoff equation:

- $K_i = IC_{50} / (1 + ([L]/K_d))$
- Where:
 - $[L]$ is the concentration of the radioligand used.
 - K_d is the dissociation constant of the radioligand for the receptor.

Conclusion and Future Directions

The pharmacological profile of Nor-Mianserin Hydrochloride is a compelling example of how drug metabolism can introduce novel mechanisms of action. While its parent compound, Mianserin, is a potent antagonist at a wide array of adrenergic, serotonergic, and histaminergic receptors, Nor-Mianserin adds a crucial layer of activity as a serotonin and norepinephrine reuptake inhibitor. This dual-action profile, resulting from the combined effects of the parent drug and its active metabolite, is responsible for its therapeutic efficacy.

For researchers and drug development professionals, this case underscores the importance of characterizing major metabolites early in the discovery pipeline. While extensive quantitative data exists for Mianserin, a full, comparative in vitro binding panel for Nor-Mianserin is less prevalent in the literature. Future research focused on generating a comprehensive K_i profile for Nor-Mianserin would provide invaluable data to precisely delineate its contribution to the overall clinical effects and to inform the design of next-generation therapeutics with optimized polypharmacology.

References

- The potential therapeutic role of the enantiomers and metabolites of mianserin. (1990). British Journal of Clinical Pharmacology. [\[Link\]](#)
- Comparative pharmacology of mianserin, its main metabolites and 6-azamianserin. (1982). Naunyn-Schmiedeberg's Archives of Pharmacology. [\[Link\]](#)
- Mianserin. (n.d.). Wikipedia. [\[Link\]](#)
- Activation of mianserin and its metabolites by human liver microsomes. (1989). Biochemical Pharmacology. [\[Link\]](#)

- Metabolic Bioactivation of Antidepressants: Advance and Underlying Hepatotoxicity. (2024). DigitalCommons@TMC. [\[Link\]](#)
- Presynaptic alpha-block and inhibition of noradrenaline and 5-hydroxytryptamine reuptake by a series of compounds related to mianserin. (1984). Journal of Medicinal Chemistry. [\[Link\]](#)
- Pharmacological aspects of mianserin. (1990). Drugs of Today. [\[Link\]](#)
- Comparison of the Effects of Mianserin and Its Enantiomers and Metabolites on a Behavioral Screen for Antidepressant Activity. (1991). Psychopharmacology. [\[Link\]](#)
- Chirality in Modern Antidepressants: A Comprehensive Review of Stereochemical Impacts on Pharmacology and Therapeutics. (2024). MDPI. [\[Link\]](#)
- Adrenoreceptor interactions of the enantiomers and metabolites of mianserin: are they responsible for the antidepressant effect? (1985). Postgraduate Medical Journal. [\[Link\]](#)
- Mianserin – Knowledge and References. (n.d.). Taylor & Francis. [\[Link\]](#)
- Neurochemical and autonomic pharmacological profiles of the 6-aza-analogue of mianserin, Org 3770 and its enantiomers. (1985). Naunyn-Schmiedeberg's Archives of Pharmacology. [\[Link\]](#)
- Pharmacological aspects of mianserin. (1990). Drugs of Today. [\[Link\]](#)
- The atypical antidepressant mianserin exhibits agonist activity at κ -opioid receptors. (2012). British Journal of Pharmacology. [\[Link\]](#)
- Structural Modification of the Antidepressant Mianserin Suggests That Its Anti-inflammatory Activity May Be Independent of 5-Hydroxytryptamine Receptors. (2021). Frontiers in Immunology. [\[Link\]](#)
- Differences in presynaptic alpha-blockade, noradrenaline uptake inhibition, and potential antidepressant activity between (+)- and (-)-mianserin. (1981). Psychopharmacology. [\[Link\]](#)
- Chronic, combined treatment with desipramine and mianserin: enhanced 5-HT_{1A} receptor function and altered 5-HT_{1A}/5-HT₂ receptor interaction in rats. (1993). Pharmacology

Biochemistry and Behavior. [\[Link\]](#)

- Effects of Mianserin on Noradrenergic Mechanisms. (1980). Progress in Neuro-Psychopharmacology. [\[Link\]](#)
- Norepinephrine reuptake inhibitor. (n.d.). Wikipedia. [\[Link\]](#)
- The effect of mianserin on alpha-2 adrenergic receptor function in depressed patients. (1984). The British Journal of Psychiatry. [\[Link\]](#)
- Constitutively active 5-hydroxytryptamine_{2C} receptors reveal novel inverse agonist activity of receptor ligands. (1994). Molecular Pharmacology. [\[Link\]](#)
- Serotonin–norepinephrine reuptake inhibitor. (n.d.). Wikipedia. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Mianserin - Wikipedia [\[en.wikipedia.org\]](https://en.wikipedia.org)
- 2. The potential therapeutic role of the enantiomers and metabolites of mianserin - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 3. Activation of mianserin and its metabolites by human liver microsomes - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 4. Pharmacological aspects of mianserin - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 5. Presynaptic alpha-block and inhibition of noradrenaline and 5-hydroxytryptamine reuptake by a series of compounds related to mianserin - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 6. Adrenoreceptor interactions of the enantiomers and metabolites of mianserin: are they responsible for the antidepressant effect? - PubMed [\[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)
- 7. taylorandfrancis.com [\[taylorandfrancis.com\]](https://taylorandfrancis.com)
- 8. pdf.benchchem.com [\[pdf.benchchem.com\]](https://pdf.benchchem.com)

- 9. Neurochemical and autonomic pharmacological profiles of the 6-aza-analogue of mianserin, Org 3770 and its enantiomers - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Constitutively active 5-hydroxytryptamine_{2C} receptors reveal novel inverse agonist activity of receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. The atypical antidepressant mianserin exhibits agonist activity at κ -opioid receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Effects of mianserin on noradrenergic mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Serotonin–norepinephrine reuptake inhibitor - Wikipedia [en.wikipedia.org]
- 14. The effect of mianserin on alpha-2 adrenergic receptor function in depressed patients - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Comparative pharmacology of mianserin, its main metabolites and 6-azamianserin - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. ["Nor Mianserin Hydrochloride" receptor binding profile]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b128112/docs#nor-mianserin-hydrochloride-receptor-binding-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)